![molecular formula C14H20N2O4 B5142930 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol](/img/structure/B5142930.png)
2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol
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Overview
Description
2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol, also known as MNPN, is a synthetic compound that belongs to the family of nitrophenols. It has been widely studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
The mechanism of action of 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol is not fully understood. However, studies have shown that this compound can inhibit the activity of various enzymes, including tyrosine kinase and acetylcholinesterase. This compound has also been shown to modulate the expression of various genes involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. In neurons, this compound has been shown to protect against oxidative stress and improve cognitive function. This compound has also been shown to modulate the expression of various genes involved in cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has several advantages for lab experiments. It is a synthetic compound with a high purity, making it suitable for further research. This compound is also stable under various conditions, allowing for long-term storage and use in experiments. However, this compound has some limitations for lab experiments. It has low solubility in water, which can limit its use in some experiments. This compound is also a relatively new compound, and more research is needed to fully understand its potential applications.
Future Directions
There are several future directions for 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol research. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study the mechanism of action of this compound in more detail to better understand its effects. Additionally, future research could focus on improving the synthesis method of this compound to increase the yield and purity of the compound. Overall, this compound has the potential to be a valuable compound for scientific research and could lead to new treatments for various diseases.
Synthesis Methods
2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol can be synthesized by the reaction of 2-methoxy-4-nitrophenol with 4-methylpiperidine and formaldehyde in the presence of a catalyst. The reaction yields this compound as a yellow solid with a purity of over 95%. The synthesis method has been optimized to improve the yield and purity of this compound, making it suitable for further research.
Scientific Research Applications
2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been studied for its potential use in Alzheimer's disease and Parkinson's disease. In these studies, this compound has been shown to protect neurons from oxidative stress and improve cognitive function.
properties
IUPAC Name |
2-methoxy-6-[(4-methylpiperidin-1-yl)methyl]-4-nitrophenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4/c1-10-3-5-15(6-4-10)9-11-7-12(16(18)19)8-13(20-2)14(11)17/h7-8,10,17H,3-6,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEXWMYRDWYZYIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC2=C(C(=CC(=C2)[N+](=O)[O-])OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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